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Compound of Interest

Compound Name: 4-Phenylthiazole-2-thiol

Cat. No.: B1223627

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

4-Phenylthiazole-2-thiol is a heterocyclic organic compound that has garnered significant
attention in the fields of medicinal chemistry and materials science. Its unique structural
features make it a valuable building block for the synthesis of a wide array of derivatives with
diverse biological activities. This technical guide provides a detailed overview of its
fundamental properties, synthesis protocols, and its role as a scaffold in the development of
novel therapeutic agents.

Core Physicochemical Properties

The fundamental molecular characteristics of 4-Phenylthiazole-2-thiol are summarized below.

This data is essential for experimental design, analytical characterization, and computational
modeling.
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Property Value References
Molecular Formula CoH7NS2 [1112113114]
Molecular Weight 193.29 g/mol [1112][3][5]
CAS Number 2103-88-0 [1][2][3]
Appearance Solid [5]

Melting Point 167-172 °C [5]

2-Mercapto-4-phenylthiazole,
Synonyms _ _ [11[3][4]
4-Phenyl-2-thiazolethiol

Synthesis and Experimental Protocols

The synthesis of thiazole derivatives, including 4-phenylthiazole-2-thiol and its analogues, is
predominantly achieved through the Hantzsch thiazole synthesis.[6] This classic method
remains a cornerstone in heterocyclic chemistry for the formation of the thiazole ring.[6]

Hantzsch Thiazole Synthesis: A Standard Protocol

The Hantzsch synthesis involves the condensation reaction between an a-haloketone and a
thioamide.[6] For the synthesis of 2-amino-4-phenylthiazole, a common precursor and
analogue, the following protocol is adapted from standard procedures.

Objective: To synthesize 2-amino-4-phenylthiazole via the Hantzsch reaction.

Materials:

2-Bromoacetophenone (a-haloketone)

Thiourea (thioamide)

Methanol

5% Sodium Carbonate (Na2CO3) solution

Deionized Water
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Procedure:

¢ In a suitable reaction vessel, such as a round-bottom flask, combine 2-bromoacetophenone
and thiourea.[6][7]

e Add methanol as the solvent.[6]

» Heat the mixture to a gentle reflux (approximately 65-70°C) with stirring for a period of 30 to
60 minutes.[6] In some variations, this reflux can be extended for up to 12 hours.[7]

 After the reaction period, allow the solution to cool to room temperature.[6]

o Pour the reaction mixture into a beaker containing a 5% sodium carbonate solution to induce
precipitation of the product.[6]

o Collect the resulting solid product by vacuum filtration using a Buchner funnel.[6]
e Wash the collected solid with cold deionized water to remove any residual salts.[6]

e The crude product can be further purified by recrystallization from a suitable solvent like
methanol.[7]

The following diagram illustrates the general workflow of the Hantzsch thiazole synthesis.
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Caption: Workflow for Hantzsch Thiazole Synthesis.
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Biological Activity and Drug Development
Applications

The 4-phenylthiazole scaffold is a privileged structure in medicinal chemistry, with its
derivatives exhibiting a broad spectrum of biological activities.[8][9] This makes it a compound
of high interest for drug discovery and development professionals.

Key Therapeutic Areas:

o Antifungal Agents: Thiazole derivatives have shown potent antifungal activity, particularly
against pathogenic Candida species.[7][9][10] Some compounds have demonstrated efficacy
comparable to established drugs like fluconazole and ketoconazole.[10] The mechanism of
action for some of these derivatives involves the inhibition of the 14a-demethylase enzyme,
which is crucial for fungal cell membrane synthesis.[10]

e Anticancer Activity: Numerous studies have reported the cytotoxic effects of 4-phenylthiazole
derivatives against various cancer cell lines, including those for breast cancer, colon cancer,
and lung cancer.[8][11][12] The presence of specific substitutions on the phenyl ring can
significantly influence the antiproliferative activity.[8]

¢ Anti-inflammatory and Analgesic Effects: A significant area of research involves the
development of 4-phenylthiazole analogs as dual inhibitors of soluble epoxide hydrolase
(seH) and fatty acid amide hydrolase (FAAH).[13] Inhibition of these enzymes can lead to
potent anti-inflammatory and antinociceptive (pain-relieving) effects, offering a potential
alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).[13]

» Antimicrobial and Anthelmintic Properties: Beyond antifungal applications, derivatives have
been synthesized and evaluated for broader antibacterial and anthelmintic activities.[7][14]

The following diagram illustrates a conceptual pathway for the action of a 4-phenylthiazole
derivative as an enzyme inhibitor.
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Caption: Enzyme Inhibition Pathway of Thiazole Derivatives.

Conclusion

4-Phenylthiazole-2-thiol is a versatile heterocyclic compound with a well-established
molecular formula and weight. Its synthesis, primarily through the robust Hantzsch reaction, is
well-documented, allowing for the creation of extensive libraries of derivatives. The broad and
potent biological activities of these derivatives, ranging from anticancer to anti-inflammatory
and antifungal, underscore the importance of the 4-phenylthiazole scaffold in modern drug
discovery. For researchers and drug development professionals, this compound represents a
promising starting point for the design and synthesis of novel therapeutics targeting a multitude
of diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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